Cas no 1804380-06-0 (6-(Chloromethyl)-3-(difluoromethyl)-4-fluoropyridine-2-acetic acid)

6-(Chloromethyl)-3-(difluoromethyl)-4-fluoropyridine-2-acetic acid is a fluorinated pyridine derivative with a chloromethyl and acetic acid functional group, making it a versatile intermediate in organic synthesis. The presence of difluoromethyl and fluorine substituents enhances its reactivity and potential for further derivatization, particularly in pharmaceutical and agrochemical applications. The chloromethyl group offers a reactive site for nucleophilic substitution, while the acetic acid moiety allows for additional functionalization or conjugation. This compound's unique structural features contribute to its utility in the development of biologically active molecules, where fluorinated heterocycles are often sought for their metabolic stability and lipophilicity. Its well-defined reactivity profile makes it valuable for targeted synthetic routes.
6-(Chloromethyl)-3-(difluoromethyl)-4-fluoropyridine-2-acetic acid structure
1804380-06-0 structure
Product name:6-(Chloromethyl)-3-(difluoromethyl)-4-fluoropyridine-2-acetic acid
CAS No:1804380-06-0
MF:C9H7ClF3NO2
MW:253.605592012405
CID:4886527

6-(Chloromethyl)-3-(difluoromethyl)-4-fluoropyridine-2-acetic acid Chemical and Physical Properties

Names and Identifiers

    • 6-(Chloromethyl)-3-(difluoromethyl)-4-fluoropyridine-2-acetic acid
    • Inchi: 1S/C9H7ClF3NO2/c10-3-4-1-5(11)8(9(12)13)6(14-4)2-7(15)16/h1,9H,2-3H2,(H,15,16)
    • InChI Key: NDUQLCXNBNSBKJ-UHFFFAOYSA-N
    • SMILES: ClCC1=CC(=C(C(F)F)C(CC(=O)O)=N1)F

Computed Properties

  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 4
  • Complexity: 255
  • XLogP3: 1.5
  • Topological Polar Surface Area: 50.2

6-(Chloromethyl)-3-(difluoromethyl)-4-fluoropyridine-2-acetic acid Pricemore >>

Enterprise No. Product name Cas No. Purity Specification Price update time Inquiry
Alichem
A029030777-1g
6-(Chloromethyl)-3-(difluoromethyl)-4-fluoropyridine-2-acetic acid
1804380-06-0 95%
1g
$3,155.55 2022-04-02
Alichem
A029030777-500mg
6-(Chloromethyl)-3-(difluoromethyl)-4-fluoropyridine-2-acetic acid
1804380-06-0 95%
500mg
$1,836.65 2022-04-02
Alichem
A029030777-250mg
6-(Chloromethyl)-3-(difluoromethyl)-4-fluoropyridine-2-acetic acid
1804380-06-0 95%
250mg
$980.00 2022-04-02

6-(Chloromethyl)-3-(difluoromethyl)-4-fluoropyridine-2-acetic acid Related Literature

Additional information on 6-(Chloromethyl)-3-(difluoromethyl)-4-fluoropyridine-2-acetic acid

Research Brief on 6-(Chloromethyl)-3-(difluoromethyl)-4-fluoropyridine-2-acetic acid (CAS: 1804380-06-0)

6-(Chloromethyl)-3-(difluoromethyl)-4-fluoropyridine-2-acetic acid (CAS: 1804380-06-0) is a fluorinated pyridine derivative that has recently garnered attention in the field of chemical biology and pharmaceutical research. This compound, characterized by its unique structural features including chloromethyl, difluoromethyl, and fluoropyridine moieties, is being explored for its potential applications in drug discovery and development. Recent studies have focused on its synthesis, reactivity, and biological activity, positioning it as a promising intermediate for the development of novel therapeutic agents.

The synthesis of 6-(Chloromethyl)-3-(difluoromethyl)-4-fluoropyridine-2-acetic acid has been optimized to achieve high yields and purity, as reported in recent publications. Researchers have employed advanced techniques such as multi-step organic synthesis and chromatography to isolate and characterize the compound. The presence of multiple functional groups in its structure allows for further derivatization, making it a versatile building block for the construction of more complex molecules with potential pharmacological properties.

In terms of biological activity, preliminary studies suggest that 6-(Chloromethyl)-3-(difluoromethyl)-4-fluoropyridine-2-acetic acid exhibits moderate inhibitory effects on certain enzymes and receptors. These findings are particularly relevant in the context of targeting diseases such as cancer and inflammatory disorders. The difluoromethyl group, in particular, is known to enhance the metabolic stability and bioavailability of drug candidates, which could explain the growing interest in this compound.

Recent research has also explored the mechanistic pathways through which 6-(Chloromethyl)-3-(difluoromethyl)-4-fluoropyridine-2-acetic acid interacts with biological targets. Computational modeling and in vitro assays have provided insights into its binding affinity and selectivity, which are critical for its potential therapeutic applications. These studies highlight the compound's ability to modulate specific biochemical pathways, offering a foundation for future drug development efforts.

Despite these promising findings, challenges remain in fully elucidating the compound's pharmacokinetic and toxicological profiles. Ongoing research aims to address these gaps by conducting more comprehensive preclinical studies. The ultimate goal is to leverage the unique properties of 6-(Chloromethyl)-3-(difluoromethyl)-4-fluoropyridine-2-acetic acid to design safer and more effective drugs for clinical use.

In conclusion, 6-(Chloromethyl)-3-(difluoromethyl)-4-fluoropyridine-2-acetic acid (CAS: 1804380-06-0) represents a valuable chemical entity with significant potential in pharmaceutical research. Its synthetic accessibility, structural versatility, and preliminary biological activity make it a compound of interest for further investigation. Future studies will likely focus on optimizing its derivatives and evaluating their efficacy in disease models, paving the way for potential therapeutic breakthroughs.

Recommend Articles

Recommended suppliers
Suzhou Senfeida Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Suzhou Senfeida Chemical Co., Ltd
pengshengyue
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
pengshengyue
Shanghai Jinhuan Chemical CO., LTD.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shanghai Jinhuan Chemical CO., LTD.
Shenzhen Jianxing Pharmaceutical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Shenzhen Jianxing Pharmaceutical Technology Co., Ltd.
Hebei Ganmiao New material Technology Co., LTD
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Hebei Ganmiao New material Technology Co., LTD